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Compound of Interest

Compound Name: Tetrabutylurea

Cat. No.: B1198226 Get Quote

Standard Operating Procedure for
Tetrabutylurea in a Laboratory Setting
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective use

of Tetrabutylurea (TBU) in a laboratory environment. Tetrabutylurea is a versatile organic

compound with applications as a solvent, solubilizing agent, and phase-transfer catalyst.[1]

Adherence to these guidelines is crucial to ensure personnel safety and data integrity.

Physical and Chemical Properties
Tetrabutylurea is a colorless to light yellow, transparent oily liquid with a viscosity slightly

higher than water.[2][3] A summary of its key physical and chemical properties is presented in

Table 1.
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Property Value References

Molecular Formula C₁₇H₃₆N₂O [2]

Molecular Weight 284.49 g/mol [4]

CAS Number 4559-86-8 [2]

Appearance
Colorless to light yellow, clear

liquid
[2][3]

Odor Odorless [5]

Melting Point < -50 °C [2]

Boiling Point 305 °C at 1013 hPa [5]

Flash Point 127 °C (closed cup) [5]

Density 0.8764 g/cm³ at 20°C [5]

Water Solubility 4.3 mg/L at 20°C [5]

log Kow (Octanol/Water

Partition Coefficient)
6.2 at 25°C [5]

Vapor Pressure 1.9 x 10⁻⁴ hPa at 20°C [5]

Health and Safety Information
Tetrabutylurea is classified as a combustible liquid and causes skin irritation. It is also toxic to

aquatic life with long-lasting effects.[6][7]

Hazard Statements:

H315: Causes skin irritation.[7]

H411: Toxic to aquatic life with long lasting effects.[7]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[8]
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P273: Avoid release to the environment.[8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8]

P302 + P352: IF ON SKIN: Wash with plenty of water.[8]

P332 + P317: If skin irritation occurs: Get medical help.[8]

P362 + P364: Take off contaminated clothing and wash it before reuse.[8]

P391: Collect spillage.[8]

P501: Dispose of contents/container to an approved waste disposal plant.[8]

Standard Operating Procedure for Safe Handling
A generalized workflow for the safe handling of Tetrabutylurea in a laboratory setting is

depicted below.
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Caption: General workflow for handling Tetrabutylurea.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1198226?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Eye Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[8][9]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[9][10] Gloves must

be inspected prior to use.[6]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities or splash potential, consider impervious clothing.[8][10]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[6] If

exposure limits are exceeded or irritation is experienced, a full-face respirator may be

necessary.[8]

Storage
Store Tetrabutylurea in a tightly closed container in a dry, cool, and well-ventilated place.[6]

[10] Keep away from heat, sparks, open flames, and hot surfaces.[6] Store away from

incompatible materials such as oxidizing agents.[10]

Spill and Waste Disposal
Spill: In case of a spill, remove all sources of ignition.[6] Absorb the spill with an inert material

(e.g., sand, earth) and collect it in a suitable, closed container for disposal.[10] Use spark-

proof tools and explosion-proof equipment.[6]

Waste Disposal: Dispose of Tetrabutylurea waste in accordance with local, state, and

federal regulations.[6] Do not discharge into drains or the environment.[6] Contaminated

packaging should be triple-rinsed and disposed of appropriately.[6]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[8]

In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area

with soap and plenty of water. If skin irritation occurs, get medical help.[6][8]
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In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[8]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[8]

Application Notes and Protocols
Tetrabutylurea's utility in a laboratory setting stems from its properties as a solvent,

solubilizing agent, and phase-transfer catalyst.[1][11]

Tetrabutylurea as a Solubilizing Agent for Poorly Water-
Soluble Drugs
Tetrabutylurea can be employed to enhance the solubility of hydrophobic drug candidates for

in vitro screening and formulation development.

Objective: To increase the aqueous solubility of a poorly water-soluble drug for experimental

purposes.

Materials:

Tetrabutylurea

Poorly water-soluble drug compound

Aqueous buffer of desired pH

Vortex mixer

Shaker/incubator

Centrifuge

Analytical instrument for drug quantification (e.g., HPLC, UV-Vis spectrophotometer)

Protocol:
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Preparation of TBU Stock Solution: Prepare a stock solution of the poorly water-soluble drug

in 100% Tetrabutylurea at a high concentration.

Serial Dilution: Serially dilute the TBU stock solution with the desired aqueous buffer to

create a range of TBU co-solvent concentrations.

Equilibration: Add an excess amount of the poorly water-soluble drug to each co-solvent

concentration.

Mixing: Vortex the samples and then place them on a shaker/incubator at a controlled

temperature for a sufficient time (e.g., 24-48 hours) to reach equilibrium.

Separation: Centrifuge the samples to pellet the undissolved drug.

Quantification: Carefully collect the supernatant and analyze the concentration of the

dissolved drug using a validated analytical method.

Data Analysis: Plot the drug solubility as a function of the Tetrabutylurea concentration to

determine the extent of solubility enhancement.

Tetrabutylurea as a Reaction Medium in Organic
Synthesis
Due to its stability and ability to dissolve a wide range of organic compounds, Tetrabutylurea
can serve as a solvent for various organic reactions.[11]

Objective: To use Tetrabutylurea as a solvent for an organic reaction.

Materials:

Tetrabutylurea

Reactants and reagents for the specific organic synthesis

Reaction vessel (e.g., round-bottom flask)

Stirring apparatus (e.g., magnetic stir bar and stir plate)
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Heating/cooling apparatus as required by the reaction

Apparatus for reaction work-up and product purification (e.g., separatory funnel,

chromatography columns)

Protocol:

Reaction Setup: In a chemical fume hood, add the reactants and Tetrabutylurea to the

reaction vessel equipped with a stirring apparatus.

Reaction Conditions: Heat or cool the reaction mixture to the desired temperature and stir for

the required reaction time.

Monitoring: Monitor the progress of the reaction using an appropriate analytical technique

(e.g., TLC, GC-MS, LC-MS).

Work-up: Upon completion, quench the reaction as necessary and perform an appropriate

work-up procedure to isolate the crude product. This may involve extraction, washing, and

drying.

Purification: Purify the crude product using techniques such as column chromatography,

crystallization, or distillation.

Characterization: Characterize the purified product to confirm its identity and purity.

Tetrabutylurea as a Phase-Transfer Catalyst
Tetrabutylurea can act as a phase-transfer catalyst, facilitating reactions between reactants in

immiscible phases.[1]

Objective: To utilize Tetrabutylurea as a phase-transfer catalyst in a heterogeneous reaction.

Materials:

Tetrabutylurea (as the catalyst)

Reactants for the biphasic reaction (one in an aqueous phase, one in an organic phase)
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Aqueous and organic solvents

Reaction vessel with vigorous stirring capabilities

Apparatus for work-up and purification

Protocol:

Reaction Setup: Combine the organic phase containing the organic-soluble reactant and the

aqueous phase containing the water-soluble reactant in the reaction vessel.

Catalyst Addition: Add a catalytic amount of Tetrabutylurea to the biphasic mixture.

Reaction: Stir the mixture vigorously to ensure efficient mixing of the two phases and

facilitate the transfer of the reactant across the phase boundary. Heat or cool as required.

Monitoring and Work-up: Monitor the reaction and, upon completion, separate the aqueous

and organic layers.

Isolation and Purification: Isolate the product from the appropriate phase and purify it using

standard laboratory techniques.

Logical Relationships in Laboratory Use
The following diagram illustrates the logical flow and considerations for using Tetrabutylurea in

a research and development context.
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Caption: Logical workflow for TBU use in R&D.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1198226?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1198226?utm_src=pdf-custom-synthesis
https://riverlandtrading.com/chemical-supplier-4559-86-8/tetrabutyl-urea-distributor-856.aspx
https://riverlandtrading.com/chemical-supplier-4559-86-8/tetrabutyl-urea-distributor-856.aspx
https://www.atamanchemicals.com/tetrabutyl-urea_u25879/
https://www.lanyachem.com/1467.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylurea
https://echa.europa.eu/registration-dossier/-/registered-dossier/12233/4/1
https://www.chemicalbook.com/msds/tetrabutylurea.pdf
https://www.xixisys.com/substances/4559-86-8
https://www.xixisys.com/substances/4559-86-8
https://www.echemi.com/sds/tetrabutylurea-temppid160705011424.html
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.tcichemicals.com/BE/en/sds/T2537_EU_6N.pdf
https://www.rockchemicalsinc.com/blogs/news/what-is-tetrabutyl-urea-and-its-industrial-applications
https://www.benchchem.com/product/b1198226#standard-operating-procedure-for-using-tetrabutylurea-in-a-laboratory-setting
https://www.benchchem.com/product/b1198226#standard-operating-procedure-for-using-tetrabutylurea-in-a-laboratory-setting
https://www.benchchem.com/product/b1198226#standard-operating-procedure-for-using-tetrabutylurea-in-a-laboratory-setting
https://www.benchchem.com/product/b1198226#standard-operating-procedure-for-using-tetrabutylurea-in-a-laboratory-setting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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